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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling protocols, and
emergency procedures for 5-Bromopentyl acetate (CAS No. 15848-22-3). The following
sections detail the physical and chemical properties, hazard identification, personal protective
equipment, and experimental safety protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

5-Bromopentyl acetate, also known as 1-acetoxy-5-bromopentane, is a clear, colorless to light
yellow liquid.[1] It is slightly soluble in water.[1][2][3] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromopentyl Acetate
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Property Value Source(s)
Molecular Formula C7H13BroO2 [3]
Molecular Weight 209.08 g/mol [2][4]
Appearance Clear liquid [5]

Odor No information available

Boiling Point 109 - 110 °C @ 15 mmHg [2][4]
Flash Point 110°C /230 °F

Density 1.255 g/mL at 25 °C [21[6114]

Refractive Index

n20/D 1.462

[2]14]

Solubility

Slightly soluble in water.

[1](21[3]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Bromopentyl acetate is classified as causing skin irritation, serious eye irritation,

and may cause respiratory irritation.[7][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory
irritation

Primary Hazards: Irritant[7]
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While comprehensive acute toxicity data is not available for this specific product, it is
recommended to handle it with care, avoiding contact with skin, eyes, and inhalation of vapors.

[6]

Safe Handling and Storage

Proper handling and storage of 5-Bromopentyl acetate are crucial to minimize exposure and
ensure laboratory safety.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type

Recommended
Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses with side shields. A
face shield may be required for
splash risks.[9][10][11]

Protects against splashes and
vapors that can cause serious

eye damage.[9]

Hand Protection

Appropriate protective gloves
(e.g., Butyl rubber, Nitrile
rubber).[9][11] Inspect gloves

before use.[5]

Provides robust protection

against skin contact.[9]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.[9][11]

Minimizes skin contact and
protects from potential

splashes.[9]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges may
be necessary if working
outside a fume hood or in case
of a spill.[9][12]

Prevents inhalation of harmful
vapors, especially when
engineering controls are not

sufficient.[9]

Engineering Controls

» Ventilation: All handling of 5-Bromopentyl acetate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9][11]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[9][11]

Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as acids,

bases, strong oxidizing agents, and reducing agents.[1] Keep containers tightly closed.
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Experimental Protocols: Standard Handling
Procedure

This protocol outlines the essential steps for safely handling 5-Bromopentyl acetate in a
laboratory setting.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.[9]

Don all required PPE as specified in Table 3.[9]

Prepare all necessary equipment and reagents before handling the chemical.[9]

Have a spill kit readily available.[9]

Handling:

Conduct all transfers and manipulations of 5-Bromopentyl acetate within the fume hood.[9]

Use appropriate tools (e.g., pipettes, spatulas) to avoid direct contact.[9]

Avoid breathing mist, vapors, or spray.

Avoid contact with skin and eyes.
After Handling:
e Wash hands and any exposed skin thoroughly after handling.[8][11]

» Remove contaminated clothing and wash it before reuse.[8][11]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b044996?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.benchchem.com/product/b044996?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://www.tcichemicals.com/BE/en/sds/O0318_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.tcichemicals.com/BE/en/sds/O0318_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

cluster_prep |—— | cluster_handling ————®| cluster_post

Post-Handling

Wash Hands & > Remove & > > Store Chemical
Exposed Skin Decontaminate PPE Clean Work Area Properly
Handling (in Fume Hood)

Transfer & Manipulate N Use Proper Tools to N Avoid Inhalation N Avoid Skin &
Chemical Avoid Contact of Vapors Eye Contact

Preparation

Verify Fume Hood N Don Appropriate N Prepare Equipment N Ensure Spill Kit
Functionality PPE & Reagents is Accessible

Click to download full resolution via product page

Caption: Safe Handling Workflow for 5-Bromopentyl Acetate.

First-Aid Measures

In case of exposure, follow these first-aid procedures immediately.

Table 4: First-Aid Measures for 5-Bromopentyl Acetate Exposure
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Exposure Route First-Aid Procedure

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Get medical attention as soon as

possible.[13]

Immediately wash the contaminated skin with
) soap and water.[13] Remove contaminated
Skin Contact ) o
clothing and shoes. If skin irritation occurs, get

medical attention.[8]

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,

Eye Contact ] o ]
occasionally lifting the lower and upper lids. Get

medical attention immediately.[13]

) Clean mouth with water. Do not induce vomiting.
Ingestion . .
Get medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
chemical foam.

Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen halides.

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing apparatus
(SCBA) with pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective
gear.

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.

Environmental Precautions: Do not let the product enter drains.
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Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand,
silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for
disposal.

Accidental Release Occurs

Don Appropriate PPE
(including respiratory protection if needed)

l

Ensure Adequate Ventilation
(if safe to do so)

l

Contain the Spill with
Inert Absorbent Material

l

Collect Absorbed Material
into a Closed Container

'

Dispose of Waste Decontaminate Spill Area
According to Regulations and Equipment

Evacuate Immediate Area

Click to download full resolution via product page

Caption: Spill Response Workflow for 5-Bromopentyl Acetate.

Toxicological Information

No acute toxicity information is available for this product. It is known to cause skin and eye
irritation and may cause respiratory irritation.[7][8] No information is available on
carcinogenicity, sensitization, or reproductive effects.
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Ecological Information

Do not flush into surface water or sanitary sewer systems. Do not allow the material to
contaminate ground water. No information is available on persistence, degradability,
bioaccumulation, or mobility in soil.

Disposal Considerations

Dispose of this material and its container in accordance with all applicable local, state, and
federal regulations. The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.

This technical guide is intended to provide comprehensive safety and handling information for
5-Bromopentyl acetate. Always refer to the most current Safety Data Sheet (SDS) from your
supplier before use and ensure that all personnel are trained on the proper handling and
emergency procedures for this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://media.adeo.com/media/3863649/media.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/387843
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b044996#safety-handling-and-msds-for-5-bromopentyl-acetate
https://www.benchchem.com/product/b044996#safety-handling-and-msds-for-5-bromopentyl-acetate
https://www.benchchem.com/product/b044996#safety-handling-and-msds-for-5-bromopentyl-acetate
https://www.benchchem.com/product/b044996#safety-handling-and-msds-for-5-bromopentyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

